Cas no 205445-54-1 (Boc-3,4,5-trifluoro-L-phenylalanine)

• Product Name: Boc-3,4,5-trifluoro-L-phenylalanine
• CAS No: 205445-54-1
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• MDL: MFCD00797558
• CID: 253715
• PubChem ID: 7021059
• Update Time: 2025-05-20

Boc-3,4,5-trifluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(3,4,5-trifluorophenyl)propanoic acid
• 3,4,5-TRIFLUORO-L-PHENYLALANINE, N-BOC PROTECTED
• Boc-3,4,5-trifluoro-L-phenylalanine
• Boc-L-3,4,5-Trifluorophenylalanine
• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-3,4,5-trifluoro-
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3,4,5-trifluorophenyl)propanoic acid
• N-Boc-3,4,5-trifluoro-L-phenylalanine
• AKOS015836637
• MFCD00797559
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3,4,5-trifluorophenyl)propanoic acid
• 3,4,5-Trifluoro-D-phenylalanine, N-BOC protected (Boc-D-Phe(3,4,5-triF)-OH)
• N12417
• N-(tert-Butoxycarbonyl)-3,4,5-trifluoro-L-phenylalanine
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3,4,5-trifluoro-
• 205445-54-1
• AKOS015907826
• Boc-Phe(3,4,5-TriF)-OH
• SCHEMBL1516491
• AS-72156
• (S)-2-(tert-butoxycarbonylamino)-3-(3,4,5-trifluorophenyl)propanoic acid
• CS-0206101
• DTXSID30427322
• Boc-Phe(F)3-OH
• (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(3,4,5-trifluorophenyl)propanoic acid

• MDL： MFCD00797558
• Inchi： 1S/C14H16F3NO4/c1-14(2,3)22-13(21)18-10(12(19)20)6-7-4-8(15)11(17)9(16)5-7/h4-5,10H,6H2,1-3H3,(H,18,21)(H,19,20)/t10-/m0/s1
• InChI Key： CWPLICWOIFEQMR-JTQLQIEISA-N
• SMILES： FC1C(=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 319.10300
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.01520

Boc-3,4,5-trifluoro-L-phenylalanine Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-3,4,5-trifluoro-L-phenylalanine

Professional Introduction to Boc-3,4,5-trifluoro-L-phenylalanine (CAS No. 205445-54-1)

Boc-3,4,5-trifluoro-L-phenylalanine (CAS No. 205445-54-1) is a specialized amino acid derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its trifluoromethyl groups at the 3, 4, and 5 positions of the phenyl ring, exhibits unique chemical and biological properties that make it a valuable tool in synthetic chemistry and drug design.

The Boc-3,4,5-trifluoro-L-phenylalanine derivative is synthesized through a series of precise chemical reactions that incorporate fluorine atoms into the aromatic ring of L-phenylalanine. The introduction of these fluorine atoms enhances the compound's stability and reactivity, making it particularly useful in the synthesis of more complex molecules. The Boc (tert-butoxycarbonyl) group provides an additional layer of protection to the amino group, allowing for selective modifications at other sites in the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated amino acids in the development of novel therapeutic agents. The trifluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates. For instance, studies have shown that compounds containing trifluoromethyl-substituted phenylalanine analogs exhibit enhanced efficacy in treating various diseases, including cancer and inflammatory disorders. The Boc-3,4,5-trifluoro-L-phenylalanine derivative is being explored as a building block for such applications.

In the realm of peptide synthesis, Boc-3,4,5-trifluoro-L-phenylalanine plays a crucial role in constructing complex peptide libraries. Its unique structure allows for the creation of peptides with altered physicochemical properties, which can lead to the discovery of new bioactive molecules. Researchers are particularly interested in how the presence of fluorine atoms influences peptide folding and receptor binding affinity. This has led to several innovative approaches in designing peptidomimetics with improved pharmacological profiles.

The compound's utility extends beyond peptide synthesis into the realm of small-molecule drug development. The trifluoromethyl group's ability to modulate electronic properties and lipophilicity makes it an attractive feature for drug designers seeking to optimize pharmacokinetic parameters. For example, recent studies have demonstrated that incorporating trifluoromethyl-substituted amino acids into drug candidates can enhance their bioavailability and target specificity. The Boc-3,4,5-trifluoro-L-phenylalanine derivative is being investigated as a potential intermediate in the synthesis of next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of Boc-3,4,5-trifluoro-L-phenylalanine involves sophisticated methodologies that highlight the intersection of organic synthesis and fluorination techniques. The introduction of fluorine atoms into aromatic rings is a challenging yet rewarding area of research due to the unique reactivity and electronic properties of these elements. Advanced techniques such as cross-coupling reactions and metal-catalyzed fluorination have enabled the efficient synthesis of fluorinated amino acids like Boc-3,4,5-trifluoro-L-phenylalanine.

The applications of this compound are further underscored by its role in structural biology and enzyme inhibition studies. By incorporating fluorinated amino acids into peptides and proteins, researchers can gain insights into molecular recognition processes and develop more effective inhibitors. For instance, recent work has shown that peptides containing trifluoromethyl-substituted phenylalanine analogs can exhibit enhanced binding to target enzymes compared to their unfluorinated counterparts. This has significant implications for drug discovery efforts aimed at developing enzyme-based therapies.

As research continues to evolve, the demand for specialized building blocks like Boc-3,4,5-trifluoro-L-phenylalanine is expected to grow. The compound's versatility and unique properties make it indispensable in both academic research and industrial applications. Companies specializing in fine chemicals are increasingly focusing on developing scalable synthetic routes to meet this growing demand. Additionally, collaborations between synthetic chemists and medicinal chemists are fostering innovation in leveraging fluorinated amino acids for therapeutic purposes.

In conclusion,Boc-3,4,5-trifluoro-L-phenylalanine (CAS No. 205445-54-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for researchers working on peptide synthesis、small-molecule drug development，and structural biology。The continued exploration of this compound will undoubtedly lead to new discoveries and innovations that benefit human health.